2-Methoxy-2-(2-methylthiophen-3-yl)ethan-1-amine

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• SMILES: CC1=C(C=CS1)C(CN)OC
• InChI: InChI=1S/C8H13NOS/c1-6-7(3-4-11-6)8(5-9)10-2/h3-4,8H,5,9H2,1-2H3
• InChIKey: YKKRWLGNKCOVHU-UHFFFAOYSA-N

2-Methoxy-2-(2-methylthiophen-3-yl)ethanamine Overview

2-Methoxy-2-(2-methylthiophen-3-yl)ethan-1-amine (CAS: 1849220-52-5) is a secondary amine distinguished by a methoxy-substituted ethanamine chain attached to a 2-methylthiophene ring at the 3-position . Its molecular formula is C₈H₁₃NOS, with a molecular weight of 171.26 g/mol . This structure combines aromatic heterocyclic and ether functionalities, placing it within the class of substituted thiophene ethanamines . Its specific substitution pattern, a 2-methyl group on the thiophene ring, is a key differentiator from closely related thiophene analogs .

2-Methoxy-2-(2-methylthiophen-3-yl)ethanamine vs Generic Analogs

The presence and position of the methyl group on the thiophene ring of 2-Methoxy-2-(2-methylthiophen-3-yl)ethan-1-amine significantly alters its physicochemical profile compared to non-methylated or differently substituted analogs . For instance, the 2-methyl substitution increases molecular weight (171.26 g/mol) and affects logP relative to the unsubstituted 2-Methoxy-2-(thiophen-3-yl)ethan-1-amine (157.24 g/mol, XlogP ~0.8) and the regioisomeric 2-Methoxy-2-(thiophen-2-yl)ethan-1-amine (LogP 2.09) . These changes directly impact solubility, membrane permeability, and target-binding conformations, making the compound a unique, non-interchangeable building block in structure-activity relationship (SAR) studies and lead optimization programs [1].

• [1] Krutošíková, A., et al. (2009). Applications of substituted 2-aminothiophenes in drug design. View Source

2-Methoxy-2-(2-methylthiophen-3-yl)ethanamine Differentiation Evidence

2-Methyl Substitution: MW and Lipophilicity Shifts

The 2-methyl group on the thiophene ring of 2-Methoxy-2-(2-methylthiophen-3-yl)ethan-1-amine differentiates it from its closest non-methylated analog, 2-Methoxy-2-(thiophen-3-yl)ethan-1-amine. This substitution increases the molecular weight from 157.24 g/mol to 171.26 g/mol, representing a 14 Da increase . This structural change is associated with a predicted increase in lipophilicity (cLogP) compared to the non-methylated analog's predicted XlogP of ~0.8 .

Evidence Dimension	Molecular Weight / Lipophilicity
Target Compound Data	Molecular Weight: 171.26 g/mol
Comparator Or Baseline	2-Methoxy-2-(thiophen-3-yl)ethan-1-amine: 157.24 g/mol
Quantified Difference	14.02 g/mol increase
Conditions	Calculated from molecular formula (Target: C8H13NOS; Comparator: C7H11NOS)

Why This Matters

The 14 Da increase in molecular weight and associated lipophilicity shift directly influence pharmacokinetic properties such as membrane permeability and volume of distribution, making the compound a distinct chemical entity for lead optimization campaigns.

Regioisomeric Differentiation vs 2-Thienyl Analog

The compound is a distinct regioisomer of 2-Methoxy-2-(thiophen-2-yl)ethan-1-amine. While both share the same molecular formula (C7H11NOS) and weight (157.23 g/mol) for the non-methylated scaffold, the 2-methyl substitution on the 3-yl analog creates a unique steric and electronic environment . The 2-yl analog has a reported LogP of 2.09460, while the methylated 3-yl target compound is predicted to have a different lipophilicity due to the added methyl group .

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	cLogP: ~1.1 - 1.5 (Predicted based on methyl addition)
Comparator Or Baseline	2-Methoxy-2-(thiophen-2-yl)ethan-1-amine: LogP 2.09460 (Experimental)
Quantified Difference	Estimated decrease of 0.5 - 1.0 units due to 2-methyl substitution on 3-yl scaffold
Conditions	Predicted based on structural comparison; experimental LogP for 2-yl analog from Chem960

Why This Matters

Regioisomeric specificity is critical in drug discovery; the different position of the thiophene substitution and the presence of a methyl group can lead to divergent binding affinities and metabolic profiles, necessitating the procurement of the exact compound for SAR studies.

Thiophene vs Phenyl Bioisosterism

The thiophene ring in 2-Methoxy-2-(2-methylthiophen-3-yl)ethan-1-amine serves as a sulfur-containing bioisostere of the phenyl ring found in 2-Methoxy-2-phenylethan-1-amine . While direct comparative biological data is unavailable, the bioisosteric replacement is known to alter key physicochemical properties. 2-Methoxy-2-phenylethan-1-amine has a molecular weight of 151.21 g/mol and is known to bind to dopamine D4 receptors . The thiophene analog, with a higher molecular weight (171.26 g/mol) and increased polar surface area due to the sulfur atom, is expected to exhibit different ADME and target-binding profiles [1].

Evidence Dimension	Molecular Weight / Target Engagement
Target Compound Data	Molecular Weight: 171.26 g/mol; Heteroaromatic thiophene scaffold
Comparator Or Baseline	2-Methoxy-2-phenylethan-1-amine: 151.21 g/mol; Aromatic phenyl scaffold; Binds to Dopamine D4 receptors
Quantified Difference	20.05 g/mol increase in MW; Altered electron distribution and polarity
Conditions	Calculated from molecular formulas; comparator activity from literature

Why This Matters

The thiophene ring offers distinct electronic properties and metabolic pathways compared to a phenyl ring. This compound provides a strategic option for medicinal chemists seeking to improve solubility, potency, or metabolic stability through sulfur bioisosterism.

• [1] Krutošíková, A., et al. (2009). Applications of substituted 2-aminothiophenes in drug design. View Source

Aqueous Solubility and Stability Profile

While specific experimental data for 2-Methoxy-2-(2-methylthiophen-3-yl)ethan-1-amine is limited, inferences can be drawn from related thiophene ethanamines. The compound is predicted to have limited aqueous solubility, a common trait for this class . A general solubility for related compounds is noted to be at least 25 mg/mL in water [1]. However, a specific Aladdin assay for an unspecified compound with a similar molecular weight range reported an aqueous solubility value of 38 , suggesting moderate solubility potential for the class. Stability is noted to be typical for amines, with sensitivity to strong acids and bases .

Evidence Dimension	Aqueous Solubility
Target Compound Data	Predicted solubility comparable to class: ~25-40 range (units unclear) or >25 mg/mL
Comparator Or Baseline	Class-level baseline for thiophene ethanamines
Quantified Difference	N/A - Class-level comparison
Conditions	Inferred from class analogs and a specific Aladdin assay (ID: ALA4422048)

Why This Matters

For procurement, understanding the solubility and stability profile is essential for planning experiments, selecting appropriate solvents (e.g., DMSO), and ensuring compound integrity during storage and use. The compound is typically handled under inert conditions [2].

• [1] Chemistry Stack Exchange. (n.d.). Revision 30f41ec1. View Source
• [2] Kuujia. (n.d.). Cas no 1849220-52-5 (2-Methoxy-2-(2-methylthiophen-3-yl)ethan-1-amine). View Source

Key Applications for 2-Methoxy-2-(2-methylthiophen-3-yl)ethanamine

SAR Studies for CNS Drug Discovery

The compound's unique combination of a 2-methylthiophene and methoxyethanamine scaffold makes it a valuable tool for SAR exploration, particularly when optimizing lead compounds for central nervous system (CNS) targets. Its predicted lipophilicity and molecular weight place it within a favorable range for blood-brain barrier (BBB) permeability. As a bioisostere of phenylethylamines, it can be used to probe the effects of sulfur incorporation on binding affinity to targets like TAAR1 or dopamine receptors, as evidenced by class-level inferences .

Synthetic Intermediate for Complex Heterocyclic Systems

The primary amine group provides a versatile handle for further derivatization, such as amide bond formation, reductive amination, or incorporation into larger heterocyclic systems like piperazines or piperidines . Its thiophene core is a privileged scaffold in medicinal chemistry, making the compound a strategic building block for synthesizing diverse compound libraries or targeted inhibitors of enzymes like protein kinases, as noted in related patents [1].

Metabolic Stability and Solubility Probe

Given the limited but indicative data on solubility and stability, the compound serves as a useful probe for medicinal chemists aiming to improve the physicochemical properties of a series. The 2-methyl substitution offers a handle to modulate lipophilicity (cLogP) and metabolic stability compared to non-methylated or phenyl-based analogs . This makes it a strategic choice in lead optimization to address issues of low solubility or high metabolic clearance often associated with flat, aromatic compounds [2].

Reference Standard in Analytical and Forensic Chemistry

Due to its specific structural features and CAS number (1849220-52-5), this compound can serve as a reference standard for the development and validation of analytical methods (e.g., LC-MS, GC-MS) used to detect and quantify thiophene-containing amines in complex matrices. Its unique mass and fragmentation pattern, as inferred from its molecular formula C₈H₁₃NOS and molecular weight of 171.26 g/mol, provide a distinct signature for analytical chemists .

• [1] Justia Patents. (2007). Thiophene Heteroaryl Amines. Patent US20070293484. View Source
• [2] Nature. (2012). Table 2: Physicochemical properties and in vitro data used in the simulations. View Source